Cas no 6454-84-8 (4-Methylisoxazole)
4-Methylisoxazole structure
Product Name:4-Methylisoxazole
CAS No:6454-84-8
MF:C4H5NO
MW:83.0886008739471
MDL:MFCD04118106
CID:500629
PubChem ID:12150354
Update Time:2025-04-19
4-Methylisoxazole Chemical and Physical Properties
Names and Identifiers
-
- 4-Methylisoxazole
- 4-methyl-1,2-oxazole
- Isoxazole, 4-methyl-
- Z600428294
- DTXSID70478611
- MFCD04118106
- I11485
- 4-Amino-1-benzylpiperidine-4-carboxylic?acid
- AKOS005168605
- 6454-84-8
- EN300-50357
- FT-0696239
-
- MDL： MFCD04118106
- Inchi： 1S/C4H5NO/c1-4-2-5-6-3-4/h2-3H,1H3
- InChI Key： VHWFNFITHSPBSR-UHFFFAOYSA-N
- SMILES： O1C=C(C=N1)C
Computed Properties
- Exact Mass: 83.03710
- Monoisotopic Mass: 83.037113783g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 6
- Rotatable Bond Count: 0
- Complexity: 46.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 26Ų
Experimental Properties
- Density: 1.016
- Boiling Point: 124 ºC
- Flash Point: 27 ºC
- PSA: 26.03000
- LogP: 0.98300
4-Methylisoxazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM413452-1g |
4-METHYLISOXAZOLE |
6454-84-8 | 95%+ | 1g |
$413 | 2023-01-06 | |
| abcr | AB288521-1 g |
4-Methylisoxazole; . |
6454-84-8 | 1g |
€300.50 | 2023-06-21 | ||
| abcr | AB288521-5 g |
4-Methylisoxazole; . |
6454-84-8 | 5g |
€807.50 | 2023-06-21 | ||
| eNovation Chemicals LLC | D293543-100g |
4-methylisoxazole |
6454-84-8 | 95% | 100g |
$2250 | 2024-05-24 | |
| eNovation Chemicals LLC | D518468-1g |
4-Methylisoxazole |
6454-84-8 | 97% | 1g |
$1175 | 2024-05-24 | |
| eNovation Chemicals LLC | D383615-5g |
4-methylisoxazole |
6454-84-8 | 95% | 5g |
$1400 | 2023-09-03 | |
| Enamine | EN300-50357-0.05g |
4-methyl-1,2-oxazole |
6454-84-8 | 95% | 0.05g |
$81.0 | 2023-02-10 | |
| Enamine | EN300-50357-0.1g |
4-methyl-1,2-oxazole |
6454-84-8 | 95% | 0.1g |
$120.0 | 2023-02-10 | |
| Enamine | EN300-50357-0.25g |
4-methyl-1,2-oxazole |
6454-84-8 | 95% | 0.25g |
$171.0 | 2023-02-10 | |
| Enamine | EN300-50357-0.5g |
4-methyl-1,2-oxazole |
6454-84-8 | 95% | 0.5g |
$270.0 | 2023-02-10 |
4-Methylisoxazole Related Literature
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
6454-84-8 (4-Methylisoxazole) Related Products
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- 173850-43-6(1,2-oxazol-4-ylmethanamine)
- 98196-66-8(Isoxazole,4-(1-methylethyl)-)
- 884504-75-0(2-(Isoxazol-4-yl)ethanol)
- 68776-58-9(Isoxazole-4-carbonitrile)
- 102790-36-3(1,2-oxazol-4-ylmethanol)
- 6455-40-9(4-(Bromomethyl)-1,2-oxazole)
- 173850-71-0((1,2-oxazol-4-yl)methanamine hydrochloride)
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